Cas no 1578-63-8 (2-Fluoro-2-phenylacetic acid)

2-Fluoro-2-phenylacetic acid is a fluorinated aromatic carboxylic acid with the molecular formula C₈H₇FO₂. This compound is characterized by the presence of a fluorine atom adjacent to the carboxylic acid group on the phenyl ring, which enhances its reactivity and utility in synthetic chemistry. It serves as a versatile building block in pharmaceutical and agrochemical research, particularly in the synthesis of fluorinated analogs of bioactive molecules. The fluorine substitution can influence electronic and steric properties, improving metabolic stability and binding affinity in target compounds. Its crystalline form and well-defined structure facilitate precise modifications in organic synthesis. Suitable for use in cross-coupling reactions and as a precursor for chiral derivatives.
2-Fluoro-2-phenylacetic acid structure
2-Fluoro-2-phenylacetic acid structure
Product Name:2-Fluoro-2-phenylacetic acid
CAS No:1578-63-8
MF:C8H7FO2
MW:154.138386011124
MDL:MFCD00004221
CID:83806
PubChem ID:102649
Update Time:2025-05-19

2-Fluoro-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-2-phenylacetic acid
    • α-Fluorophenylacetic acid
    • alpha-Fluorophenylacetic acid
    • fluorophenyl acetic acid
    • DTXSID00901720
    • 2-Fluoro-2-phenylaceticacid
    • ( )-2-Fluoro-2-phenylacetic acid
    • FT-0622158
    • EINECS 216-420-4
    • CS-W008494
    • Benzeneacetic acid, alpha-fluoro-
    • alpha-fluorophenyl acetic acid
    • Fluoro(phenyl)acetic acid
    • ( )-a-Fluorophenylacetic acid
    • -Fluorophenylacetic acid
    • Fluoro(phenyl)acetic acid #
    • SY109423
    • A-Fluorophenylacetic acid
    • a-Fluorobenzeneacetic acid
    • .alpha.-Fluorophenylacetic acid
    • AKOS005207251
    • Benzeneacetic acid, a-fluoro-
    • SCHEMBL241909
    • Z1203161992
    • GS-3507
    • Fluorophenylacetic acid
    • MFCD00004221
    • Benzeneacetic acid, .alpha.-fluoro-
    • EN300-129723
    • 1578-63-8
    • a-fluorophenyl acetic acid
    • NoName_860
    • STL554472
    • BBL100678
    • DB-016897
    • MDL: MFCD00004221
    • Inchi: 1S/C8H7FO2/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7H,(H,10,11)
    • InChI Key: ATPPNMLQNZHDOG-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)C1C=CC=CC=1
    • BRN: 2087378

Computed Properties

  • Exact Mass: 154.04300
  • Monoisotopic Mass: 154.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: White or cream crystalline powder
  • Density: 1.1850 (estimate)
  • Melting Point: 82-85 °C
  • Boiling Point: 203.5°C (rough estimate)
  • Flash Point: 112.1°C
  • PSA: 37.30000
  • LogP: 1.78180
  • Solubility: Slightly soluble in water.
  • Vapor Pressure: Not available

2-Fluoro-2-phenylacetic acid Security Information

2-Fluoro-2-phenylacetic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2-Fluoro-2-phenylacetic acid Related Literature

Additional information on 2-Fluoro-2-phenylacetic acid

2-Fluoro-2-phenylacetic acid (CAS No. 1578-63-8): A Versatile Building Block in Medicinal Chemistry and Material Science

2-Fluoro-2-phenylacetic acid, identified by the CAS number 1578-63-8, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in contemporary chemical research. Its unique structural features, particularly the presence of a fluorine atom at the alpha position adjacent to the phenyl group, confer distinct physicochemical properties that make it a valuable scaffold in drug discovery, agrochemical development, and advanced material synthesis. The molecule's ability to modulate hydrogen bonding interactions and its enhanced metabolic stability have positioned it as a critical intermediate in the design of bioactive compounds.

Structurally, 2-fluoro-2-phenylacetic acid consists of a benzene ring substituted with an acetic acid moiety bearing a fluorine atom at the 2-position. This configuration introduces steric and electronic effects that influence reactivity patterns during synthetic transformations. Recent studies have highlighted its role as a privileged structure in G protein-coupled receptor (GPCR) modulators, where fluorination enhances ligand binding affinity and selectivity. For instance, in 2024, researchers demonstrated that derivatives of this compound exhibited improved potency against metabotropic glutamate receptors (mGluRs), offering new avenues for treating neurodegenerative disorders.

In the realm of medicinal chemistry, CAS No. 1578-63-8 serves as a foundational component for developing small-molecule therapeutics targeting cancer and inflammatory diseases. The fluorinated alpha-carboxylic acid motif is frequently incorporated into kinase inhibitors due to its ability to form stable interactions with ATP-binding domains. A notable example is its application in tyrosine kinase inhibitors (TKIs), where computational modeling studies from 2024 revealed enhanced solubility and permeability profiles compared to non-fluorinated analogs.

From a synthetic perspective, the preparation of 2-fluoro-2-phenylacetic acid involves well-established methodologies such as electrophilic aromatic substitution followed by oxidation processes. Modern approaches emphasize green chemistry principles, utilizing catalytic systems like palladium complexes under mild reaction conditions to minimize environmental impact. These advancements align with industry trends toward sustainable chemical manufacturing practices.

The compound's utility extends beyond pharmaceutical applications into polymer science, where it functions as a monomer or crosslinking agent in functional materials. Recent breakthroughs in ionic liquid-based polymerization techniques have enabled the creation of biocompatible hydrogels containing this scaffold for tissue engineering applications. The fluorinated structure contributes to reduced protein adsorption while maintaining mechanical integrity—a critical requirement for biomedical implants.

Notably, the compound has also been explored in agrochemical research for its potential as a herbicide precursor. Its molecular configuration allows for selective disruption of plant metabolic pathways without significant toxicity to non-target organisms. Field trials conducted in 2024 demonstrated that derivatives containing this core structure achieved >95% efficacy against broadleaf weeds while maintaining crop safety margins.

In analytical chemistry, CAS No. 1578-63-8 serves as an internal standard for high-performance liquid chromatography (HPLC) analyses due to its distinct retention behavior and spectral characteristics. Its utility in quality control processes has been validated through international pharmacopoeial standards, ensuring reliable quantification across diverse sample matrices.

Emerging research directions include investigations into its photochemical properties for photodynamic therapy applications and its role as a ligand in coordination chemistry for metal-catalyzed reactions. Collaborative efforts between academic institutions and pharmaceutical companies continue to expand the chemical space accessible through this versatile scaffold.

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